Cas no 61151-89-1 (2-methyl-1,3-oxazole-4,5-dicarboxamide)

• Product Name: 2-methyl-1,3-oxazole-4,5-dicarboxamide
• CAS No: 61151-89-1
• MF: C₆H₇N₃O₃
• MW: 169.138080835342
• CID: 1625722
• PubChem ID: 3045798
• Update Time: 2025-04-21

2-methyl-1,3-oxazole-4,5-dicarboxamide Chemical and Physical Properties

Names and Identifiers

• 2-methyl-1,3-oxazole-4,5-dicarboxamide
• 2-Methyloxazole-4,5-dicarboxamide
• 61151-89-1
• DB-303622
• BRN 0976940
• Oxazole-4,5-dicarboxamide, 2-methyl-
• DTXSID40210045

• Inchi： 1S/C6H7N3O3/c1-2-9-3(5(7)10)4(12-2)6(8)11/h1H3,(H2,7,10)(H2,8,11)
• InChI Key： GPMSKFTYOVAEOF-UHFFFAOYSA-N
• SMILES： O1C(C)=NC(C(N)=O)=C1C(N)=O

Computed Properties

• Exact Mass: 169.04881
• Monoisotopic Mass: 169.04874109g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 112Ų

Experimental Properties

• PSA: 112.21